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Compound of Interest

Compound Name:
2-Amino-3-bromo-5-fluorobenzoic

acid

CAS No.: 259269-84-6

Cat. No.: B1273092

Get Quote

2-Amino-3-bromo-5-fluorobenzoic acid, identified by the CAS number 259269-84-6, is a

halogenated aromatic amine that has garnered significant interest in the fields of medicinal

chemistry and materials science.[1][2][3] Its trifunctional nature, possessing amino, bromo, and

carboxylic acid moieties on a fluorinated benzene ring, makes it a versatile intermediate for the

synthesis of complex organic molecules. The strategic placement of these functional groups

allows for a variety of chemical transformations, including nucleophilic substitution, amide bond

formation, and cross-coupling reactions. This guide provides a comprehensive overview of its

synthesis, properties, and applications, with a focus on its role in drug discovery and

development.

Physicochemical Properties
The physical and chemical properties of 2-Amino-3-bromo-5-fluorobenzoic acid are crucial

for its handling, storage, and application in various synthetic protocols. The compound is

typically a white to light yellow or off-white solid.[2][4]
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Property Value Source

CAS Number 259269-84-6 [1][2][3]

Molecular Formula C7H5BrFNO2 [1][2]

Molecular Weight 234.02 g/mol [1]

Appearance
White to light yellow crystal

powder
[2]

Melting Point ~160 °C [2]

Boiling Point 344.0 ± 42.0 °C (Predicted) [2]

Density 1.877 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in organic solvents like

ethanol and dichloromethane;

sparingly soluble in water.

[2]

pKa 4.21 ± 0.10 (Predicted) [4]

Synthesis of 2-Amino-3-bromo-5-fluorobenzoic acid:
A Step-by-Step Protocol
The primary synthetic route to 2-Amino-3-bromo-5-fluorobenzoic acid involves the

bromination of 2-amino-5-fluorobenzoic acid.[1] This electrophilic aromatic substitution is a

well-established method for introducing a bromine atom onto an activated benzene ring.

Experimental Protocol
Materials:

2-Amino-5-fluorobenzoic acid

N-Bromosuccinimide (NBS)

Acetic acid

Petroleum ether
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Procedure:

Dissolve 2-amino-5-fluorobenzoic acid in acetic acid in a suitable reaction vessel.[1]

Cool the solution to 0°C using an ice bath.

Slowly add N-bromosuccinimide (NBS) portion-wise to the stirred solution.[1] The molar ratio

of NBS to the starting material should be slightly in excess (e.g., 1.1 equivalents).

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 16 hours or overnight.[1]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, a precipitate will form. Collect the solid product by filtration.[1]

Wash the filter cake with petroleum ether to remove any unreacted starting material and

soluble impurities.[1]

Dry the collected solid under vacuum to obtain 2-amino-3-bromo-5-fluorobenzoic acid as

a beige or white solid.[1]

Synthesis Workflow
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Step 1: Dissolution

Step 2: Bromination

Step 3: Work-up & Isolation

2-Amino-5-fluorobenzoic acid

Dissolve at 0°C

Acetic Acid

Stir at Room Temperature (16h)

Slow Addition of NBS

N-Bromosuccinimide (NBS)

Filter Precipitate

Wash with Petroleum Ether

Dry under Vacuum

2-Amino-3-bromo-5-fluorobenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-3-bromo-5-fluorobenzoic acid.
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Applications in Drug Discovery and Organic
Synthesis
The unique substitution pattern of 2-Amino-3-bromo-5-fluorobenzoic acid makes it a

valuable precursor in the synthesis of various biologically active molecules and functional

materials.

Pharmaceutical Intermediates: This compound serves as a key building block for the

synthesis of more complex pharmaceutical intermediates.[5] The presence of fluorine can

enhance the metabolic stability and bioavailability of drug candidates.[6] Studies have

indicated that derivatives of similar halogenated aminobenzoic acids may possess

anticancer and antibacterial properties, highlighting their potential in drug research and

development.[2]

Organic Synthesis: In organic synthesis, it is utilized as a starting material for creating a wide

range of compounds.[2] The amino and carboxylic acid groups can be readily modified to

form amides, esters, and other functional groups, while the bromo substituent provides a

handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations, to

introduce further complexity.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 2-
Amino-3-bromo-5-fluorobenzoic acid.

Hazard Identification: This chemical is considered hazardous and can cause skin and

serious eye irritation.[7] It may also cause respiratory irritation.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[7]

Handling: Avoid inhalation of dust and contact with skin and eyes.[2][7] Use in a well-

ventilated area, such as a fume hood.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Keep it in a dark place under an inert atmosphere.[4]
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Conclusion
2-Amino-3-bromo-5-fluorobenzoic acid is a pivotal molecule in the landscape of synthetic

chemistry. Its well-defined structure and versatile reactivity profile provide chemists with a

powerful tool for the construction of novel compounds with potential applications in medicine

and materials science. A thorough understanding of its properties, synthesis, and safe handling

is paramount for its effective utilization in research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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